3-chloro-N-[4-(phenyldiazenyl)phenyl]benzamide
CAS No.:
Cat. No.: VC10221650
Molecular Formula: C19H14ClN3O
Molecular Weight: 335.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H14ClN3O |
|---|---|
| Molecular Weight | 335.8 g/mol |
| IUPAC Name | 3-chloro-N-(4-phenyldiazenylphenyl)benzamide |
| Standard InChI | InChI=1S/C19H14ClN3O/c20-15-6-4-5-14(13-15)19(24)21-16-9-11-18(12-10-16)23-22-17-7-2-1-3-8-17/h1-13H,(H,21,24) |
| Standard InChI Key | BVHXJXQDOFAUQY-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl |
Introduction
Chemical Structure and Molecular Characteristics
Structural Elucidation
The compound features a benzamide backbone with two distinct functional groups:
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A 3-chloro substituent on the benzoyl ring.
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A 4-(phenyldiazenyl)phenyl group attached to the amide nitrogen.
The azo (-N=N-) linkage introduces conjugation across the structure, enhancing electronic delocalization and influencing optical properties. The IUPAC name, 3-chloro-N-(4-phenyldiazenylphenyl)benzamide, reflects this arrangement .
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₁₄ClN₃O |
| Molecular Weight | 335.8 g/mol |
| Exact Mass | 335.0825 g/mol |
| SMILES | C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl |
| Melting Point* | 193–198°C (analog-based estimate) |
*Estimated from structurally similar compounds .
Synthesis and Reaction Optimization
Synthetic Pathway
The compound is synthesized via a nucleophilic acyl substitution reaction between 4-(phenyldiazenyl)aniline and 3-chlorobenzoyl chloride. This method aligns with protocols for analogous azo-amides :
Reaction Conditions:
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Solvent: Dichloromethane (DCM).
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Base: Triethylamine (TEA) to scavenge HCl.
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Temperature: Room temperature (25°C).
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Duration: 10 minutes.
Procedure:
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Dissolve 4-(phenyldiazenyl)aniline (1.0 equiv) in DCM.
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Add TEA (1.2 equiv) and 3-chlorobenzoyl chloride (1.1 equiv) dropwise.
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Stir for 10 minutes, monitor via TLC.
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Quench with water, extract organic layer, and purify via recrystallization.
Yield: ~75–80% (estimated from analogous reactions) .
Spectroscopic Characterization
Key spectral data for structurally related compounds provide benchmarks for identification:
Table 2: Spectroscopic Profiles of Analogous Azo-Amides
| Compound | IR (ν, cm⁻¹) | ¹H NMR (δ, ppm) |
|---|---|---|
| 2-Chloro-N-(4-phenyldiazenyl)phenylbenzamide | 1641 (C=O), 3322 (N-H) | 7.16–7.73 (m, Ar-H), 10.15 (s, N-H) |
| 3-Methyl analog | 1640 (C=O), 3319 (N-H) | 2.36 (s, CH₃), 7.21–8.13 (m, Ar-H) |
For the target compound:
-
IR: Expected peaks at ~1640 cm⁻¹ (amide C=O stretch) and ~3320 cm⁻¹ (N-H stretch).
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¹H NMR: Aromatic protons resonate between 7.1–8.1 ppm, with a singlet for the N-H proton near 10.1 ppm.
Physicochemical Properties and Stability
Solubility and Partitioning
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Solubility: Poor aqueous solubility due to aromatic and azo groups; soluble in polar aprotic solvents (e.g., DMSO, DMF).
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logP: Estimated 3.5–4.0 (calculated via fragment-based methods), indicating high lipophilicity.
Thermal Stability
The melting point is inferred to be 193–198°C, consistent with analogs bearing electron-withdrawing substituents (e.g., -Cl, -NO₂) . Thermal decomposition likely occurs above 300°C, as observed in related azo compounds.
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